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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336

Application Notes and Protocols for Freselestat
Quarterhydrate

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of Freselestat
quarterhydrate stock solutions for research purposes. Freselestat is a potent and selective
inhibitor of neutrophil elastase, making it a valuable tool for studying inflammatory processes
and related diseases.

Quantitative Data Summary

The following table summarizes the key quantitative data for Freselestat quarterhydrate.
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Property Value Citation
Molecular Weight 457.03 g/mol [1]
Molecular Formula C23H28N604-1/4H20 [1]
Appearance White to off-white solid

Purity >99.0% [1]

Ki for Neutrophil Elastase 12.2 nM [1][2]13]
Solubility in DMSO 40 mg/mL (87.52 mM)

Solubility in Water < 0.1 mg/mL (insoluble)

Powder Storage -20°C for 3 years [1]

-80°C for 6 months; -20°C for 1

Stock Solution Storage
month

Mechanism of Action

Freselestat is a potent and orally active inhibitor of neutrophil elastase.[1] It exhibits high
selectivity for neutrophil elastase over other proteases such as trypsin, proteinase 3, and
thrombin.[4] By inhibiting neutrophil elastase, Freselestat reduces the production of
inflammatory mediators like interleukin 8 and the formation of the complement membrane
attack complex (C5b-9).[5] This anti-inflammatory activity makes it a subject of investigation for
conditions like acute lung injury and chronic obstructive pulmonary disease (COPD).[5][6][7]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://immunomart.com/product/freselestat-quarterhydrate/
https://immunomart.com/product/freselestat-quarterhydrate/
https://immunomart.com/product/freselestat-quarterhydrate/
https://immunomart.com/product/freselestat-quarterhydrate/
https://www.medchemexpress.cn/freselestat-quarterhydrate.html
https://www.invivochem.cn/product/V76999
https://immunomart.com/product/freselestat-quarterhydrate/
https://immunomart.com/product/freselestat-quarterhydrate/
https://www.universalbiologicals.com/freselestat-quarterhydrate-cs-0135973-5mg
https://go.drugbank.com/drugs/DB03925
https://go.drugbank.com/drugs/DB03925
https://pmc.ncbi.nlm.nih.gov/articles/PMC11408777/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743030/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Inflammatory Stimulus

[ Inflammatory Stimulus j

activates

4 Neutrophil Activation A

Inhibition

Freselestat

inhibits

[ Neutrophil Elastase j

o J
medigtes sfimulates
4 Downstream Effects A
\ 4
: , Inflammatory Mediator Production
[ Proteolysis of Extracellular Matrix j (e.g., IL-8, C5b-9)

Tissue Damage

o J

Click to download full resolution via product page

Caption: Mechanism of action of Freselestat.

Experimental Protocols
Materials
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o Freselestat quarterhydrate powder

o Dimethyl sulfoxide (DMSO), anhydrous

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e Ultrasonic bath

e Pipettes and sterile pipette tips

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Freselestat

quarterhydrate in DMSO. For other concentrations, the required volume of DMSO can be

adjusted according to the table below.

Preparation Table for Freselestat Stock Solutions:

Target Concentration

Mass of Freselestat

Volume of DMSO

1mM 1mg 2.1880 mL
5mM 1 mg 0.4376 mL
10 mM 1mg 0.2188 mL
1mM 5mg 10.9402 mL
5 mM 5 mg 2.1880 mL
10 mM 5 mg 1.0940 mL
1 mM 10 mg 21.8804 mL
5 mM 10 mg 4.3761 mL
10 mM 10 mg 2.1880 mL

Step-by-Step Procedure:
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Equilibration: Allow the Freselestat quarterhydrate powder vial to equilibrate to room
temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Freselestat powder using a calibrated
analytical balance.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. To achieve a 40
mg/mL concentration, ultrasonic treatment is recommended to aid dissolution.[8] For
preparing stock solutions as per the table, ensure thorough mixing.

Vortexing: Vortex the solution until the powder is completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or vials. This prevents repeated freeze-thaw cycles which can lead to
product degradation.[8]

Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[8]
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Caption: Workflow for preparing Freselestat stock solution.
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Safety and Handling

Freselestat quarterhydrate is for research use only and is not for human or veterinary use.
Standard laboratory safety precautions should be followed. This includes wearing personal
protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the
compound in a well-ventilated area. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

